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Delphinidin Chloride: Stock Solution Preparation

For in vitro assays, delphinidin chloride is typically dissolved in DMSO. The solution is unstable, so it is

crucial to prepare it fresh before each experiment [1].

Core Protocol [1]:

Molecular Weight: 338.70 g/mol

Recommended Stock Concentration: 10-100 mM in DMSO.
Procedure: Briefly dissolve the compound in DMSO to the desired concentration. Use ultrasonic bath

to aid dissolution if needed.
Critical Notes: The compound is unstable in solution. Hygroscopic DMSO can impact solubility, so

use newly opened containers.

Quantitative Data for Stock Solution Preparation [1]

Target
Concentration

Mass of Compound per 1 mL
DMSO

Mass of Compound per 5 mL
DMSO

10 mM 3.39 mg 16.94 mg

50 mM 16.94 mg 84.68 mg
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Target
Concentration

Mass of Compound per 1 mL
DMSO

Mass of Compound per 5 mL
DMSO

100 mM 33.87 mg 169.35 mg

Working Solution Preparation for Cell-Based Assays [1]

Application Final Concentration Preparation Method

General in vitro Varies by assay Dilute stock solution in cell culture medium. Final
DMSO concentration should typically be <0.5%.

Animal Administration
(Protocol 1)

≥2.5 mg/mL
(suspension)

10% DMSO + 90% (20% SBE-β-CD in Saline)

Animal Administration
(Protocol 2)

≥2.08 mg/mL (clear
solution)

10% DMSO + 40% PEG300 + 5% Tween-80 + 45%
Saline

Key Biological Activities & Experimental Applications

Delphinidin chloride exhibits multiple pharmacological activities through distinct molecular mechanisms.

Quantitative Data on Biological Activities [1] [2] [3]

Biological
Activity

Experimental Model /
System

Key Findings / Concentrations Used

Anticancer /
Pro-apoptotic

HCT116 colon cancer
cells [1]

Modulates JAK/STAT3 & MAPK signaling; induces
apoptosis.

HCT116, SW480,
DLD-1 colon cancer

cells [2]

Pro-oxidant activity; increased ROS; decreased
glutathione; inhibited JAK2/STAT3 and MAPK pathways.

B16-F10 melanoma

cells [3]

Anthocyanidin extracts (containing delphinidin) showed

higher cytotoxicity than anthocyanin extracts; induced
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Biological
Activity

Experimental Model /
System

Key Findings / Concentrations Used

G0/G1 cell cycle arrest and early apoptosis at 200-400
μg/mL.

Kinase
Inhibition

EGFR inhibition [1] Potent inhibitor of EGFR (IC₅₀: 1.3 μM).

Fyn kinase, MAPKK4,
PI3K [2]

Inhibited Fyn kinase (direct binding); inhibited MAPKK4
and PI3K in ATP-competitive manner; suppressed UVB-

induced COX-2 expression in mouse skin.

Anti-metastatic DLD-1 xenograft

mouse model [2]

Treatment (100 μM) reduced lung metastasis density by

four times.

Anti-
inflammatory &
Other

Reconstructed human

psoriatic skin model [2]

Improved keratinocyte differentiation; reduced

inflammatory markers S100A7 and S100A15.

The following diagram summarizes the key signaling pathways modulated by delphinidin chloride and their

role in its primary biological activities.
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Key Experimental Considerations

Structure-Activity Relationship: The biological activity of anthocyanidins is strongly influenced by
their structure. Delphinidin, with three hydroxyl groups on its B-ring, consistently shows the highest

antioxidant activity among common anthocyanidins in chemical tests (ABTS, DPPH, ORAC) [4]. This
high reactivity should be considered when interpreting mechanistic studies.

Aglycone vs. Glycoside Activity: The aglycone form (delphinidin) is often more biologically active in
vitro due to better cellular uptake. However, the glycosylated forms (anthocyanins) are more stable

and have superior bioavailability in vivo [5] [6]. One study on B16-F10 melanoma cells confirmed that
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anthocyanidin extracts (aglycones) exhibited significantly higher cytotoxicity than their anthocyanin

(glycosylated) counterparts [3].

I hope these detailed application notes assist in your research on delphinidin chloride. Should your work

focus on a specific biological activity or assay type, I can help to locate more targeted protocols.
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chloride-dmso-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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